Cas no 1804868-69-6 (4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-nitropyridine)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-nitropyridine
• CAS No: 1804868-69-6
• MF: C₇H₆F₂IN₃O₂
• MW: 329.042720317841
• CID: 4894059
• Update Time: 2025-05-25

4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-nitropyridine

• Inchi： 1S/C7H6F2IN3O2/c8-6(9)4-1-3(2-11)5(10)7(12-4)13(14)15/h1,6H,2,11H2
• InChI Key： LIAVOFMHRIWKNF-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C(F)F)C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-nitropyridine

4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-nitropyridine: A Comprehensive Overview

The compound 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-nitropyridine, identified by the CAS number 1804868-69-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule incorporates several functional groups, including an amino group, a difluoromethyl group, an iodo group, and a nitro group, each contributing to its distinct chemical behavior and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-nitropyridine, allowing researchers to explore its properties in depth. The presence of the nitro group at the 2-position of the pyridine ring imparts strong electron-withdrawing effects, significantly influencing the molecule's reactivity and stability. This feature makes it a valuable substrate for various nucleophilic and electrophilic reactions, particularly in the context of drug design and development.

The amino group at the 4-position introduces additional complexity to the molecule's behavior. It can act as a nucleophile under certain conditions, enabling the formation of various amine-containing derivatives. This versatility has led to its use in peptide synthesis and as a building block for more complex organic molecules. Furthermore, the difluoromethyl group at the 6-position adds fluorine functionality, which is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

The iodo group at the 3-position plays a critical role in mediating radioactive imaging agents or as a precursor for radiopharmaceuticals. Recent studies have highlighted its potential in positron emission tomography (PET) imaging due to its ability to undergo specific transformations under controlled conditions. This application underscores the importance of CAS 1804868-69-6 in advancing diagnostic tools in modern medicine.

In terms of synthesis, researchers have developed efficient methodologies to construct 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-nitropyridine. These methods often involve multi-step processes that include nucleophilic aromatic substitution, Friedel-Crafts alkylation, and iodination reactions. The optimization of these steps has been driven by the need for high yields and selectivity, ensuring that the compound can be produced on a scale suitable for both research and potential commercial applications.

The biological activity of this compound has been extensively studied, particularly in relation to its potential as an anti-cancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, suggesting its role in targeted therapy. Additionally, its ability to modulate key cellular pathways involved in apoptosis and angiogenesis further highlights its therapeutic potential.

From an environmental perspective, understanding the degradation pathways of CAS 1804868-69-6 is crucial for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photolytic pathways that could mitigate its persistence in natural systems. These studies are essential for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-3-iodo-2-nitropyridine represents a significant advancement in organic chemistry with multifaceted applications across diverse fields. Its unique combination of functional groups provides a versatile platform for further exploration into novel chemical reactions and therapeutic interventions. As research continues to uncover new insights into its properties and applications, this compound stands poised to make substantial contributions to both academic and industrial sectors.